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Abstract
This technical guide provides a detailed overview of the core physical properties of fumaryl
chloride (CAS No. 627-63-4). Intended for professionals in research, scientific, and drug

development fields, this document consolidates essential quantitative data into a clear, tabular

format for ease of reference. Furthermore, it outlines the standard experimental methodologies

employed for the determination of these key physical characteristics. This guide also includes a

visualization of the general workflow for characterizing the physical properties of a liquid

chemical compound.

Introduction
Fumaryl chloride, with the chemical formula C₄H₂Cl₂O₂, is a highly reactive acyl chloride

derived from fumaric acid.[1][2] It presents as a straw-colored, fuming liquid with a pungent

odor.[1][3] Its high reactivity, particularly with nucleophiles, makes it a valuable intermediate in

organic synthesis, including the preparation of pharmaceuticals, dyestuffs, and insecticides.[2]

[4] A thorough understanding of its physical properties is paramount for its safe handling,

application in synthetic protocols, and for the design and optimization of processes in which it is

a key reagent.
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The physical properties of fumaryl chloride have been determined and are well-documented

in the chemical literature. The following table summarizes the key quantitative data.

Property Value Reference(s)

Molecular Formula C₄H₂Cl₂O₂ [1]

Molecular Weight 152.96 g/mol [1][5][6]

Appearance Straw-colored fuming liquid [1][3]

Odor Pungent, acrid [1]

Density 1.415 g/mL at 25 °C [2][5][7]

Melting Point -2 °C [2][3]

Boiling Point 161-164 °C [2][5][7]

Flash Point 73 °C (165 °F) [2][8]

Refractive Index n20/D 1.499 [2][5][7]

Vapor Pressure 2.07 mmHg [1]

Solubility Decomposes in water [2][3]

Experimental Protocols for Determination of
Physical Properties
While the specific historical experimental details for the determination of fumaryl chloride's

physical properties are not extensively available in readily accessible literature, the following

sections describe the standard, contemporary methodologies that would be employed for such

characterizations.

Density Measurement
The density of a liquid such as fumaryl chloride is typically determined using a digital density

meter or a pycnometer.
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Digital Density Meter (Oscillating U-tube Method - ASTM D4052): A small sample volume is

introduced into a U-shaped oscillating tube.[6][7] The instrument measures the change in the

oscillation frequency of the tube caused by the mass of the sample.[6] This frequency

change is then used, in conjunction with calibration data, to calculate the density of the

liquid.[6][7] This method is fast, requires a small sample volume, and provides high accuracy.

[7]

Pycnometry: A pycnometer, a flask with a precisely known volume, is weighed when empty,

then when filled with the sample liquid.[9] The density is calculated by dividing the mass of

the liquid by the known volume of the pycnometer.[9] This method is highly accurate but

more time-consuming than the digital density meter method.[7]

Melting Point Determination
The melting point of a substance that is solid at or near room temperature is determined using

a capillary melting point apparatus, such as a Mel-Temp or Thiele tube.

Capillary Melting Point Apparatus (e.g., Mel-Temp): A small, powdered sample of the

solidified substance is packed into a capillary tube.[2][8] The tube is placed in a heated

block, and the temperature is gradually increased.[2] The melting point range is recorded

from the temperature at which the first signs of melting are observed to the temperature at

which the entire sample has transitioned to a liquid.[2][8] A slow heating rate (e.g., 1-2 °C per

minute) is crucial for an accurate measurement.[2]

Boiling Point Determination
The boiling point of a liquid can be determined by distillation or by using a Thiele tube.

Distillation Method: A simple distillation apparatus is set up with the liquid sample in the

distilling flask.[10] The liquid is heated to its boiling point, and the temperature of the vapor

that is in equilibrium with the boiling liquid is measured by a thermometer placed at the vapor

outlet.[11] This temperature represents the boiling point of the substance at the prevailing

atmospheric pressure.[11]

Thiele Tube Method: A small amount of the liquid is placed in a small test tube, and an

inverted capillary tube is added.[11] The setup is attached to a thermometer and heated in a

Thiele tube containing a heating oil.[11] As the sample is heated, a stream of bubbles will
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emerge from the capillary tube. The heat is then removed, and the temperature at which the

liquid is drawn back into the capillary tube upon cooling is recorded as the boiling point.[11]

Refractive Index Measurement
The refractive index, a measure of how light bends as it passes through a substance, is

determined using a refractometer.

Abbe Refractometer: A few drops of the liquid sample are placed on the prism of the

refractometer.[12] Light is passed through the sample, and the instrument is adjusted until a

sharp line of demarcation between light and dark fields is observed through the eyepiece.

[12] The refractive index is then read directly from the instrument's scale. The measurement

is temperature-dependent and is typically reported at 20 °C with the sodium D-line (n20/D).

[13]

Solubility and Reactivity with Water
For reactive compounds like acyl chlorides, a standard solubility test in water is not applicable

as they undergo a chemical reaction.

Reactivity Observation: The "solubility" of fumaryl chloride in water is characterized by its

decomposition.[2][5] This is typically observed by carefully adding a small amount of fumaryl
chloride to water and noting the vigorous reaction, which produces fumaric acid and

hydrochloric acid fumes.[5] This high reactivity is a key chemical property rather than a

measure of physical solubility.

Visualization of Experimental Workflow
The following diagram illustrates a general logical workflow for the characterization of the

physical properties of a liquid chemical such as fumaryl chloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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